1-(benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 1-(benzenesulfonyl)-4-chloro-3-iodopyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C13H8ClIN2O2S/c14-10-6-7-16-13-12(10)11(15)8-17(13)20(18,19)9-4-2-1-3-5-9/h1-8H
• InChI Key: PRAMTDNFVPNNFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C(C=CN=C32)Cl)I
• Molecular Formula: C13H8ClIN2O2S
• DSSTOX Substance ID: DTXSID40729187
• Molecular Weight: 418.64 g/mol
• CAS RN: 1203566-61-3

Description

The compound “1-(benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine” is a derivative of pyrrolo[2,3-b]pyridine with a benzenesulfonyl group attached. It belongs to the class of organic compounds known as sulfonyl compounds, which are widely used in organic synthesis.

Scientific Research Applications

• Biomedical Applications

  • 1H-Pyrazolo[3,4-b]pyridines have been widely studied for their biomedical applications. They have been synthesized for various purposes and have been included in more than 5500 references (2400 patents) up to date.
  • The use of 1H-pyrazolo[3,4-b]pyridines as scaffolds for anti-inflammatory agents corresponds to 13% of the overall biomedical applications of such structures.

• Synthesis of Novel Scaffolds

  • A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

• TRK Inhibitors

  • Pyrazolo[3,4-b]pyridine derivatives have been synthesized and evaluated for their activities to inhibit TRKA. Among them, compound C03 showed acceptable activity with an IC50 value of 56 nM and it inhibited the proliferation of the Km-12 cell line with an IC50 value of 0.304 μM together with obvious selectivity for the MCF-7 cell line and HUVEC cell line.

• Treatment of Pulmonary Hypertension

  • Pyrazolo[3,4-b]pyridine derivatives have been studied as a part of a drug for the treatment of pulmonary hypertension.

• Synthesis of New Heterocyclic Derivatives

  • 5-Carbohydrazides and 5-carbonylazides of pyrazolo[3,4-b]pyridines are used to synthesize new heterocyclic derivatives.

• Discovery of Potent Bioactive Agents

  • The synthesis of small compounds with a variety of therapeutic potential has been widely researched using 1H-pyrazolo[3,4-b]pyridine, one of the most fascinating medicinal chemical scaffolds.

• Synthesis of Novel Pyrazolo[3,4-b]pyridine Derivatives

  • An efficient synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo pyridine-6-carboxylate products has been achieved via condensation of pyrazole-5-amine derivatives and activated carbonyl groups, in refluxing acetic acid.

• Design of TRK Inhibitors

  • Based on scaffold hopping and computer-aided drug design, 38 pyrazolo[3,4-b]pyridine derivatives were synthesized and evaluated for their activities to inhibit TRKA. Among them, compound C03 showed acceptable activity with an IC50 value of 56 nM and it inhibited the proliferation of the Km-12 cell line with an IC50 value of 0.304 μM together with obvious selectivity for the MCF-7 cell line and HUVEC cell line.

• Synthesis of New Heterocyclic Derivatives

  • 5-Carbohydrazides and 5-carbonylazides of pyrazolo[3,4-b]pyridines are used to synthesize new heterocyclic derivatives.

• Discovery of Potent Bioactive Agents

  • The synthesis of small compounds with a variety of therapeutic potential has been widely researched using 1H-pyrazolo[3,4-b]pyridine, one of the most fascinating medicinal chemical scaffolds.

• Synthesis of Pyrazolo[3,4-b]pyridine-5-carboxylate Scaffolds

  • A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

• Treatment of Pulmonary Hypertension

  • Pyrazolo[3,4-b]pyridine derivatives have been studied as a part of a drug for the treatment of pulmonary hypertension.

Synthesis routes and methods

Procedure details

To a mixture of 95% sodium hydride (28 mg, 1.1 mmol) and 4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine (278 mg, 1.0 mmol) in 10 mL DMF was added benzenesulfonyl chloride (194 mg, 1.1 mmol) and the reaction mixture stirred for 2.5 hours then diluted with water and the resulting precipitate collected by filtration to give the title compound in 83% yield. MS (ESI+) m/z 418.9 (M+H)+